Cas no 89578-25-6 (Benzenebutanoic acid, 3-phenyl-2-propenyl ester)

• Product Name: Benzenebutanoic acid, 3-phenyl-2-propenyl ester
• CAS No: 89578-25-6
• MF: C₁₉H₂₀O₂
• MW: 280.360905647278
• CID: 595801
• PubChem ID: 71325046
• Update Time: 2025-04-19

Benzenebutanoic acid, 3-phenyl-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 3-phenyl-2-propenyl ester
• 3-phenylprop-2-enyl 4-phenylbutanoate
• 89578-25-6
• DTXSID50754445
• 3-PHENYLPROP-2-EN-1-YL 4-PHENYLBUTANOATE

• Inchi： 1S/C19H20O2/c20-19(15-7-13-17-9-3-1-4-10-17)21-16-8-14-18-11-5-2-6-12-18/h1-6,8-12,14H,7,13,15-16H2
• InChI Key： PZSMYNLAQRVNMO-UHFFFAOYSA-N
• SMILES： O(CC=CC1C=CC=CC=1)C(CCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 280.146329876g/mol
• Monoisotopic Mass: 280.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų